N-1,3-thiazol-2-yl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• IUPAC Name: N-(1,3-thiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C12H12N2OS2/c15-11(14-12-13-5-6-16-12)9-7-17-10-4-2-1-3-8(9)10/h5-7H,1-4H2,(H,13,14,15)
• InChI Key: SWXULQVATPAJON-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=CS2)C(=O)NC3=NC=CS3
• Molecular Formula: C12H12N2OS2
• Molecular Weight: 264.4 g/mol

Description

“N-1,3-thiazol-2-yl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide” is a compound that contains a thiazole ring. Thiazole is a heterocyclic organic compound which has a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. Thiazoles are members of the azole heterocycles that include imidazoles and oxazoles. They are found in many potent biologically active compounds.

Synthesis Analysis

The synthesis of thiazole derivatives has been a topic of interest for many researchers. The reaction of hydrazonoyl halides with 2-(1-(4-(1,3-dioxoisoindolin-2-yl)phenyl)ethylidene)hydrazinecarbothioamide in ethanol and triethylamine yielded 2-(4-(1-(2-(4-(2-Arylhydrazono)-5-s-4,5-dihydrothiazol-2-yl)hydrazono)-ethyl)phenyl)isoindoline-1,3-dione.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Chemical Reactions Analysis

Thiazoles undergo various chemical reactions. For instance, the reaction of 2-(4-(1-(2-(4-oxo-4,5-dihydrothiazol-2-yl)hydrazono)ethyl)phenyl)isoindoline-1,3-dione with arylidenemalononitrile yielded 5-amino-2-(2-(1-(4-(1,3-dioxoisoindolin-2-yl)phenyl)ethylidene)hydrazinyl)-7-substituted-7H-pyrano[2,3-d]thiazole-6-carbonitrile.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. The odor of thiazole is similar to that of pyridine. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Scientific Research Applications

Antimicrobial Properties

The thiazole ring system has been extensively studied for its antimicrobial potential. Researchers have synthesized various derivatives of thiazole, including our compound of interest. These derivatives exhibit activity against bacteria, fungi, and viruses. For instance:

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Anticancer Applications

Thiazole derivatives play a crucial role in cancer research. Notably:

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Biological Activities

Thiazoles are found in potent biologically active compounds:

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Chemical Reaction Accelerators

Thiazole serves as a parent material for various chemical compounds, including:

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Vitamin B1 (Thiamine)

Interestingly, the thiazole ring is naturally found in Vitamin B1 (thiamine) . Thiamine is essential for energy release from carbohydrates during metabolism and normal nervous system functioning. .

Mechanism of Action

Target of Action

Thiazole derivatives have been found to exhibit a wide range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects . These diverse activities suggest that thiazole derivatives may interact with multiple targets.

Mode of Action

Thiazole derivatives have been reported to interact with their targets in various ways, leading to changes in cellular processes . For instance, some thiazole derivatives have been found to inhibit the growth of cancer cells .

Biochemical Pathways

Thiazole derivatives have been reported to modulate proinflammatory cytokines and the catecholaminergic and serotonergic pathways . These pathways play crucial roles in inflammation and neurotransmission, respectively.

Pharmacokinetics

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties could influence the bioavailability of thiazole derivatives.

Result of Action

Thiazole derivatives have been reported to exhibit various biological effects, such as antimicrobial, antifungal, anti-inflammatory, and antitumor activities .

Action Environment

The solubility of thiazole in different solvents suggests that the compound’s action could be influenced by the surrounding environment .

Safety and Hazards

While the specific safety and hazards for “N-1,3-thiazol-2-yl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide” are not mentioned in the search results, some thiazole derivatives are classified as Acute Tox. 3 Oral - Eye Dam. 1.

Future Directions

Thiazoles have a wide range of medicinal and biological properties, attracting great interest in industry as well as academia. They are remarkably effective compounds both with respect to their biological and physiological functions. Therefore, the synthesis and characterization of novel thiazole moieties with wider therapeutic activity is a topic of interest for medicinal chemists.